![molecular formula C21H23N5O2 B2458212 3-cinnamyl-8-isopropyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 878730-80-4](/img/structure/B2458212.png)
3-cinnamyl-8-isopropyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Overview
Description
Synthesis Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .Molecular Structure Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . It was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia .Physical And Chemical Properties Analysis
Imidazole compounds generally have a melting point in the range of 200–202 °C . They are characterized by IR spectroscopy, NMR, and mass spectral studies .Scientific Research Applications
- Imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives have shown promise as potential anticancer agents. Researchers have explored their effects on various cancer cell lines, including breast, lung, and colon cancer. These compounds exhibit cytotoxicity by interfering with cell cycle progression and inducing apoptosis .
- Imidazole-containing compounds often possess anti-inflammatory activity. Studies have investigated the ability of this molecule to modulate inflammatory pathways, potentially making it useful in managing chronic inflammatory conditions .
- Researchers have evaluated the antibacterial and antifungal properties of imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives. These compounds may inhibit microbial growth by disrupting essential cellular processes .
- Imidazole-based molecules have been explored for their neuroprotective effects. Investigations suggest that they could mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival .
- Some imidazole derivatives exhibit antiviral properties. Although specific studies on this compound are limited, its structural features make it an interesting candidate for further antiviral research .
- Imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives may act as enzyme inhibitors. Researchers have studied their interactions with enzymes involved in various biological processes, such as kinases and proteases .
Anticancer Activity
Anti-inflammatory Properties
Antimicrobial Effects
Neuroprotective Potential
Antiviral Activity
Enzyme Inhibition
These diverse applications highlight the versatility of imidazo[2,1-f]purine-2,4(3H,8H)-dione and underscore its potential in drug discovery and therapeutic interventions. Further investigations are needed to fully unlock its capabilities and optimize its use in various fields of medicine and biology.
Mechanism of Action
Future Directions
Given the broad range of biological activities exhibited by imidazole derivatives, they continue to be an important area of research in the development of new drugs . Future directions may include the synthesis of new imidazole derivatives and the exploration of their potential therapeutic applications.
properties
IUPAC Name |
4,7-dimethyl-2-[(E)-3-phenylprop-2-enyl]-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O2/c1-14(2)26-15(3)13-25-17-18(22-20(25)26)23(4)21(28)24(19(17)27)12-8-11-16-9-6-5-7-10-16/h5-11,13-14H,12H2,1-4H3/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUJXBLSSABNFLS-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1C(C)C)N(C(=O)N(C3=O)CC=CC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN2C3=C(N=C2N1C(C)C)N(C(=O)N(C3=O)C/C=C/C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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